Cas no 898762-37-3 ((3,4-difluorophenyl)-[3-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl]methanone)

• Product Name: (3,4-difluorophenyl)-[3-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl]methanone
• CAS No: 898762-37-3
• MF: C₂₁H₂₁F₂NO₃
• MW: 373.393152952194
• MDL: MFCD03842221
• CID: 1946562
• PubChem ID: 24724941
• Update Time: 2025-07-02

(3,4-difluorophenyl)-[3-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• 3,4-DIFLUORO-3'-[8-(1,4-DIOXA-8-AZASPIRO[4.5]DECYL)METHYL]BENZOPHENONE
• (3,4-difluorophenyl)-[3-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl]methanone
• LogP
• 3,4-Difluoro-3'-[8-(1,4-dioxa-8-azaspiro-[4.5]decyl)methyl]benzophenone
• AKOS016020389
• (3-(1,4-Dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl)(3,4-difluorophenyl)methanone
• DTXSID20643337
• MFCD03842221
• 898762-37-3
• (3,4-Difluorophenyl){3-[(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)methyl]phenyl}methanone
• (3,4-Difluorophenyl)[3-(1,4-dioxa-8-azaspiro[4.5]dec-8-ylmethyl)phenyl]methanone
• 3,4-DIFLUORO-3'-[1,4-DIOXA-8-AZASPIRO[4.5]DECAN-8-YLMETHYL]BENZOPHENONE

• MDL： MFCD03842221
• Inchi： 1S/C21H21F2NO3/c22-18-5-4-17(13-19(18)23)20(25)16-3-1-2-15(12-16)14-24-8-6-21(7-9-24)26-10-11-27-21/h1-5,12-13H,6-11,14H2
• InChI Key： VSFAWFHTJXZYFQ-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(C1=CC=CC(=C1)CN1CCC2(CC1)OCCO2)=O)F

Computed Properties

• Exact Mass: 373.14900
• Monoisotopic Mass: 373.14894986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• PSA: 38.77000
• LogP: 3.47260

Additional information on (3,4-difluorophenyl)-[3-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl]methanone

Introduction to (3,4-difluorophenyl)-[3-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl]methanone (CAS No. 898762-37-3)

(3,4-difluorophenyl)-[3-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl]methanone is a sophisticated organic compound characterized by its intricate molecular structure and significant potential in the field of pharmaceutical research. This compound, identified by the CAS number 898762-37-3, has garnered attention due to its unique chemical properties and its role as a key intermediate in the synthesis of various biologically active molecules.

The molecular framework of this compound incorporates a difluorophenyl group, which is known for its ability to enhance the metabolic stability and binding affinity of drug candidates. The presence of this group makes the compound particularly valuable in the development of drugs that require prolonged circulation in the bloodstream or specific interactions with biological targets. Additionally, the spirocyclic structure featuring an azaspiro[4.5]decane moiety introduces a rigid backbone that can optimize the conformational preferences of the molecule, thereby influencing its pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been a growing interest in the development of novel therapeutic agents that leverage advanced structural motifs to achieve superior efficacy and reduced side effects. The (3,4-difluorophenyl)-[3-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl]methanone molecule exemplifies this trend, as it combines elements that are known to contribute to drug-like properties such as lipophilicity, solubility, and metabolic stability.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The incorporation of the dioxa-8-azaspiro[4.5]decan-8-ylmethyl group is particularly challenging due to its complex architecture, which necessitates expertise in organic synthesis and an understanding of stereochemical considerations. However, advancements in synthetic methodologies have made it increasingly feasible to construct such intricate molecules with high fidelity.

The pharmacological potential of (3,4-difluorophenyl)-[3-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl]methanone has been explored in several preclinical studies. These investigations have highlighted its ability to interact with various biological targets, including enzymes and receptors that are implicated in diseases such as cancer, inflammation, and neurodegeneration. The compound's unique structural features are believed to contribute to its selectivity and potency in these interactions.

In particular, the spirocyclic azaspiro[4.5]decane moiety has been shown to enhance binding affinity through steric and electronic modulation of the molecule's surface. This feature is particularly relevant in the context of drug design, where optimizing binding interactions is crucial for achieving therapeutic efficacy. The difluorophenyl group further complements these properties by providing metabolic stability and lipophilicity characteristics that are desirable for oral bioavailability.

The latest research in this area has focused on expanding the chemical space explored by derivatives of (3,4-difluorophenyl)-[3-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl]methanone. By modifying various substituents within the molecule, researchers aim to uncover new pharmacological activities and improve existing ones. These efforts are supported by computational modeling techniques that predict how structural changes will affect biological activity.

The compound's potential as a scaffold for drug discovery is further underscored by its versatility in undergoing functionalization reactions without compromising its core structural integrity. This flexibility allows chemists to introduce diverse chemical groups while maintaining key pharmacophoric elements responsible for biological activity. Such adaptability is increasingly important as drug development moves towards more personalized and targeted therapies.

The synthesis and application of (3,4-difluorophenyl)-[3-(1,4-dioxa-8- azaspiro[4.5]decan - 8 - ylmethyl)phenyl)methanone represent a significant advancement in medicinal chemistry. Its unique structural features make it a promising candidate for further exploration in both academic research and industrial drug development programs. As our understanding of biological targets continues to evolve, compounds like this one will play an increasingly critical role in shaping the future of therapeutic interventions.